Cas no 667932-40-3 (5-Ethynylpyridin-3-amine)

• Product Name: 5-Ethynylpyridin-3-amine
• CAS No: 667932-40-3
• MF: C₇H₆N₂
• MW: 118.135941028595
• MDL: MFCD18207401
• CID: 1020605
• PubChem ID: 21071274
• Update Time: 2025-04-20

5-Ethynylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,5-ethynyl-(9CI)
• 5-ethynylpyridin-3-amine
• 5-ethynylpyridin-3-ylamine
• 3-amino-5-ethynylpyridine
• 3-pyridinamine,5-ethynyl-
• 5-ethynyl-pyridin-3-ylamine
• 5-ETHYNYL-3-PYRIDINAMINE
• RABZADLCEONCJK-UHFFFAOYSA-N
• PYRIDIN-3-AMINE,5-ETHYNYL-
• 3-PYRIDINAMINE, 5-ETHYNYL-
• AB71894
• AK668268
• DTXSID50610491
• 667932-40-3
• DS-19871
• AKOS006365148
• MFCD18207401
• C76102
• EN300-1726456
• SCHEMBL503854
• A914092
• A1-08913
• CS-0187137
• DB-317685
• 5-Ethynylpyridin-3-amine

• MDL： MFCD18207401
• Inchi： 1S/C7H6N2/c1-2-6-3-7(8)5-9-4-6/h1,3-5H,8H2
• InChI Key： RABZADLCEONCJK-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C=C(C=1)N

Computed Properties

• Exact Mass: 118.053098200g/mol
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 303.9±27.0 °C at 760 mmHg
• Flash Point: 163.0±10.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Ethynylpyridin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives